Butyraldehyde

Specification

• Description: Butyraldehyde (BA) belongs to the class of volatile organic compounds (VOCs).; Butyraldehyde (n-Butyraldehyde), an aliphatic aldehyde, can be synthesized by dehydrogenation of butanol in the presence of zinc catalyst. It is an important precursor for preparing polyvinylbutyral. The mechanism of pyrolysis of butyraldehyde in the gas-phase has been described. The kinetic study of the condensation reaction between butyraldehyde and poly(vinyl alcohol) indicates retardation effect.; Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.; Butyraldehyde appears as a clear liquid with a pungent odor. Flash point 20°F. Boiling point 75.7°F (Hawley's). Less dense than water and insoluble in water. Vapors heavier than air.; Butanal, also known as butyral or butyl aldehyde, belongs to the class of organic compounds known as alpha-hydrogen aldehydes. These are aldehydes with the general formula HC(H)(R)C(=O)H, where R is an organyl group. Butanal exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Butanal has been found in human muscle tissue, and has also been detected in multiple biofluids, such as feces and blood. Within the cell, butanal is primarily located in the mitochondria. Butanal can be converted into 4-acetamidobutanal.; Butanal is a member of the class of butanals that consists of propane bearing a formyl substituent at the 1-position. The parent of the class of butanals. It has a role as a biomarker, an Escherichia coli metabolite and a mouse metabolite.
• CAS No.: 123-72-8
• Molecular Formula: C4H8O; CH3CH2CH2CHO; C4H8O
• Molecular Weight: 72.11 g/mol
• IUPAC Name: butanal
• Standard InChI: InChI=1S/C4H8O/c1-2-3-4-5/h4H,2-3H2,1H3
• Standard InChI Key: ZTQSAGDEMFDKMZ-UHFFFAOYSA-N
• Impurities: Dry butyraldehyde will undergo some polymerization during storage to form parabutyraldehyde.
• SMILES: CCCC=O
• Canonical SMILES: CCCC=O
• Boiling Point: 167 °F at 760 mm Hg (NTP, 1992); 74.8 °C
• Colorform: Liquid; Water-white liquid
• Flash Point: 20 °F (NTP, 1992); -8 °F (-22 °C) (CLOSED CUP); -12 °C c.c.
• Melting Point: -146 °F (NTP, 1992); -99.0 °C; Fp -99 °; -96.86 °C; -99°C; -99 °C